Cas no 603122-86-7 (Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester)

Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester structure
603122-86-7 structure
Product Name:Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester
CAS No:603122-86-7
MF:C10H13BO5
MW:224.018223524094
MDL:MFCD22056738
CID:4059940
PubChem ID:22171331
Update Time:2025-04-22

Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester
    • SCHEMBL3190046
    • AKOS027257548
    • 603122-86-7
    • (4-Ethoxycarbonyl-2-methoxyphenyl)boronic acid
    • (4-(Ethoxycarbonyl)-2-methoxyphenyl)boronic acid
    • 4-ethoxycarbonyl-2-methoxyphenylboronic acid
    • BGZDEQUZDOOMMD-UHFFFAOYSA-N
    • [4-(ethoxycarbonyl)-2-methoxyphenyl]boronic acid
    • MFCD22056738
    • DB-087536
    • D71474
    • CS-0190004
    • (4-(Ethoxycarbonyl)-2-methoxyphenyl)boronicacid
    • MDL: MFCD22056738
    • Inchi: 1S/C10H13BO5/c1-3-16-10(12)7-4-5-8(11(13)14)9(6-7)15-2/h4-6,13-14H,3H2,1-2H3
    • InChI Key: BGZDEQUZDOOMMD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)OCC)C=CC=1B(O)O

Computed Properties

  • Exact Mass: 224.0856037Da
  • Monoisotopic Mass: 224.0856037Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų

Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester Pricemore >>

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